Cas no 803641-67-0 (2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine)

• Product name: 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine
• CAS No: 803641-67-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD09815714
• CID: 5224948

2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine
• 4-Oxazoleethanamine, 2-phenyl-
• 2-(2-Phenyl-1,3-oxazol-4-yl)Ethylamine

• MDL： MFCD09815714
• Inchi： 1S/C11H12N2O/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2
• InChI Key： BWSFNBUVKPIXTH-UHFFFAOYSA-N
• SMILES： O1C=C(CCN)N=C1C1=CC=CC=C1

Additional information on 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine

Comprehensive Overview of 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine (CAS No. 803641-67-0): Properties, Applications, and Research Insights

2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine (CAS No. 803641-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The molecule combines a phenyl-oxazole core with an ethylamine side chain, offering versatile reactivity and potential applications. Its CAS number 803641-67-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases.

In recent years, the demand for heterocyclic compounds like 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine has surged, driven by their role in drug discovery and functional materials. Searches for "oxazole derivatives in medicine" or "amine-functionalized heterocycles" reflect growing interest in this niche. The compound’s oxazole ring is particularly notable for its electron-rich properties, which facilitate interactions in biochemical pathways, making it a candidate for targeted therapies.

From a synthetic perspective, 803641-67-0 is often explored via multicomponent reactions or catalytic cyclization methods. Researchers frequently query "how to synthesize phenyl-oxazole amines" or "optimizing yields for CAS 803641-67-0," highlighting the technical challenges and innovations in its production. Advanced techniques like microwave-assisted synthesis have been reported to enhance efficiency, aligning with the industry’s push toward green chemistry.

The compound’s physicochemical properties—such as moderate solubility in polar solvents and stability under ambient conditions—make it suitable for formulation development. Discussions around "oxazole-based drug delivery" or "improving bioavailability of amine compounds" often cite derivatives like 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine. These topics resonate with trends in personalized medicine and nanocarrier systems.

Beyond pharmaceuticals, CAS 803641-67-0 finds exploratory use in organic electronics. Its conjugated system and amine functionality allow integration into conductive polymers or sensor materials, addressing queries like "oxazole compounds in OLEDs." This dual applicability underscores its cross-disciplinary relevance.

Quality control and analytical characterization of 2-(2-phenyl-1,3-oxazol-4-yl)ethan-1-amine rely on techniques such as HPLC, NMR, and mass spectrometry. FAQs like "purity standards for CAS 803641-67-0" emphasize the need for rigorous testing, especially in GMP-compliant environments. Regulatory frameworks like REACH and ICH guidelines further shape its commercial handling.

In conclusion, 803641-67-0 exemplifies the intersection of structural ingenuity and applied science. As research continues to uncover its potential—whether in "anti-inflammatory agents" or "smart materials"—this compound remains a focal point for innovation. Its trajectory aligns with broader scientific priorities: sustainability, efficacy, and multifunctionality.